Cas no 876589-09-2 (tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate
• CAS No: 876589-09-2
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• MDL: MFCD09953348
• CID: 829950
• PubChem ID: 49757457
• Update Time: 2025-10-05

tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate
• 3-Chloromethyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(chloromethyl)tetrahydro-1(2H)-pyridinecarboxylate
• SCHEMBL3489029
• MFCD09953348
• CS-0079663
• AM101444
• D74082
• FT-0761298
• DTXSID80677759
• FE-0705
• BKB58909
• 1-Boc-3-(Chloromethyl)piperidine
• t-butyl 3-(chloromethyl)-1-piperidinecarboxylate
• 876589-09-2
• EN300-300576
• NLZPZOOLPLVGHZ-UHFFFAOYSA-N
• AKOS015850569
• DA-17181

• MDL： MFCD09953348
• Inchi： 1S/C11H20ClNO2/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13/h9H,4-8H2,1-3H3
• InChI Key： NLZPZOOLPLVGHZ-UHFFFAOYSA-N
• SMILES： ClCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.076

Additional information on tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate (CAS No. 876589-09-2)

tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate (CAS No. 876589-09-2) is a versatile organic compound widely utilized in pharmaceutical synthesis and chemical research. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a chloromethyl group and a tert-butyl carboxylate moiety, makes it a valuable building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate has surged due to advancements in small-molecule therapeutics and targeted drug delivery systems. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods and green chemistry principles to produce such compounds with minimal environmental impact. This aligns with the growing trend of eco-friendly pharmaceutical production, a topic frequently searched in scientific databases and AI-driven research tools.

The compound’s chemical stability and reactivity make it ideal for cross-coupling reactions and functional group transformations. Its piperidine core is a common scaffold in CNS-active drugs, which are often discussed in neurology forums and drug development webinars. Additionally, the chloromethyl group offers a reactive site for further modifications, enabling the creation of customized molecular architectures for high-throughput screening.

From an SEO perspective, keywords such as "piperidine derivatives supplier," "CAS 876589-09-2 price," and "tert-butyl carboxylate applications" are highly relevant. These terms reflect user queries in search engines and academic platforms, emphasizing the need for detailed technical data and supply chain transparency. Furthermore, the compound’s role in peptide synthesis and proteomics research has garnered attention in biotech communities, where discussions often revolve around innovative drug formulations.

Quality control is critical for tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate, as impurities can affect downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure batch-to-batch consistency. This aligns with industry standards for GMP-compliant intermediates, a topic frequently explored in regulatory guidelines and quality assurance blogs.

In summary, tert-Butyl 3-(chloromethyl)piperidine-1-carboxylate (CAS No. 876589-09-2) is a cornerstone in modern organic synthesis, bridging the gap between basic research and industrial applications. Its relevance in drug design, coupled with the rising interest in sustainable chemistry, ensures its continued prominence in scientific literature and commercial catalogs.